Cas no 1448074-55-2 (N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide
• CAS No: 1448074-55-2
• MF: C₂₀H₁₇F₃N₂OS
• MW: 390.421993970871
• CID: 6256736
• PubChem ID: 71795463
• Update Time: 2025-06-08

N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide
• N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]-2-(trifluoromethyl)benzamide
• N-{[4-METHYL-2-(2-METHYLPHENYL)-1,3-THIAZOL-5-YL]METHYL}-2-(TRIFLUOROMETHYL)BENZAMIDE
• N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)-2-(trifluoromethyl)benzamide
• AKOS024546282
• 1448074-55-2
• F6261-1633

• Inchi： 1S/C20H17F3N2OS/c1-12-7-3-4-8-14(12)19-25-13(2)17(27-19)11-24-18(26)15-9-5-6-10-16(15)20(21,22)23/h3-10H,11H2,1-2H3,(H,24,26)
• InChI Key： XZZDEPYNTNOQLM-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C)=NC(C)=C1CNC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 390.10136883g/mol
• Monoisotopic Mass: 390.10136883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide

Professional Introduction to N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide (CAS No. 1448074-55-2)

N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide, identified by the CAS number 1448074-55-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzamide moiety linked to a thiazole ring system, which is a structural motif widely recognized for its biological activity and potential therapeutic applications.

The molecular structure of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The benzamide group, known for its role in various pharmacological agents, interacts with biological targets through hydrogen bonding and other non-covalent interactions. The thiazole ring, on the other hand, is a heterocyclic compound that is frequently found in natural products and pharmaceuticals, exhibiting a wide range of biological activities including antimicrobial, antifungal, and anti-inflammatory effects.

The presence of the trifluoromethyl group in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. This substituent also influences the electronic properties of the aromatic system, potentially modulating the compound's interaction with biological targets. The combination of these structural features makes N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiazole derivatives due to their demonstrated efficacy in various disease models. Research has shown that thiazole-based compounds can interact with multiple biological pathways, making them suitable for treating a broad spectrum of disorders. For instance, studies have highlighted the potential of thiazole derivatives as inhibitors of enzymes involved in cancer progression and inflammation. The benzamide moiety further extends the pharmacological profile of these compounds by providing additional sites for interaction with biological targets.

The synthesis of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide involves a series of well-established organic reactions that showcase the versatility of modern synthetic methodologies. The construction of the thiazole ring can be achieved through various approaches, including cyclization reactions involving sulfur-containing precursors. The introduction of the benzamide group typically involves acylation reactions, where an amine derivative reacts with an acylating agent. The final step involves incorporating the trifluoromethyl group, which can be accomplished through halogenation or metal-catalyzed cross-coupling reactions.

The chemical properties of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). These studies have provided valuable insights into the molecular structure and conformational behavior of the compound. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the electronic properties and potential interactions with biological targets.

In terms of biological activity, preliminary studies on N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors relevant to cancer and inflammation. These findings are consistent with the known activities of thiazole derivatives and suggest that further investigation may uncover novel therapeutic applications. In vivo studies are currently underway to evaluate the pharmacokinetic properties and efficacy of this compound in animal models.

The development of new drug candidates is a complex process that requires careful consideration of various factors, including efficacy, safety, and pharmacokinetics. N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide, with its unique structural features and promising biological activity, represents an exciting opportunity for researchers in the pharmaceutical industry. As our understanding of biological pathways continues to expand, compounds like this one may play a crucial role in the discovery and development of new therapies for human diseases.

The future direction of research on N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzamide will likely focus on optimizing its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the thiazole or benzamide rings to improve bioavailability or target specificity. Additionally, exploring new synthetic routes could lead to more efficient production methods for this compound. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.